Cas no 194243-01-1 (Heptacosane,13-methylene-)
Heptacosane,13-methylene- Chemical and Physical Properties
Names and Identifiers
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- Heptacosane,13-methylene-
- 13-Methyleneheptacosane, tech-95
- 13-methylideneheptacosane
- 13-METHYLENEHEPTACOSANE
- Heptacosane,13-methylene
- DTXSID90452372
- 194243-01-1
- 13-methylenehepta-cosane
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- Inchi: 1S/C28H56/c1-4-6-8-10-12-14-16-17-19-21-23-25-27-28(3)26-24-22-20-18-15-13-11-9-7-5-2/h3-27H2,1-2H3
- InChI Key: XXRXHWZXQBFYOH-UHFFFAOYSA-N
- SMILES: C(CCCCC(=C)CCCCCCCCCCCC)CCCCCCCCC
Computed Properties
- Exact Mass: 392.43800
- Monoisotopic Mass: 392.438201786g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 28
- Rotatable Bond Count: 24
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 14.8
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0.00000
- LogP: 10.94480
Heptacosane,13-methylene- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AE95422-25g |
13-Methyleneheptacosane |
194243-01-1 | 97% | 25g |
$839.00 | 2024-04-20 |
Heptacosane,13-methylene- Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
Additional information on Heptacosane,13-methylene-
Research Briefing on Heptacosane,13-methylene- (CAS: 194243-01-1) in Chemical Biomedicine
Recent advancements in chemical biomedicine have highlighted the potential of Heptacosane,13-methylene- (CAS: 194243-01-1) as a bioactive compound with significant therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its chemical properties, biological activities, and potential medical uses. The compound, a branched alkane, has garnered attention due to its unique structural features and interactions with biological systems.
Studies published in the past year have demonstrated that Heptacosane,13-methylene- exhibits notable anti-inflammatory and antimicrobial properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that the compound effectively inhibits the growth of methicillin-resistant Staphylococcus aureus (MRSA) by disrupting bacterial cell membrane integrity. This finding underscores its potential as a novel antibiotic candidate, particularly in the face of rising antibiotic resistance.
Further investigations into the compound's mechanism of action have utilized advanced techniques such as molecular docking and nuclear magnetic resonance (NMR) spectroscopy. These studies suggest that Heptacosane,13-methylene- interacts with specific lipid domains in cell membranes, altering their fluidity and permeability. Such interactions may explain its broad-spectrum antimicrobial activity and its ability to modulate immune responses in mammalian cells.
In addition to its antimicrobial effects, recent preclinical trials have explored the compound's potential in cancer therapy. Research published in Bioorganic & Medicinal Chemistry Letters indicates that Heptacosane,13-methylene- can induce apoptosis in certain cancer cell lines, particularly those associated with breast and colon cancers. The compound's ability to selectively target cancer cells while sparing healthy tissues makes it a promising candidate for further development.
Despite these promising findings, challenges remain in the clinical translation of Heptacosane,13-methylene-. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous pharmacokinetic and pharmacodynamic studies. Current research efforts are focused on optimizing the compound's formulation and delivery methods to enhance its therapeutic efficacy and safety profile.
In conclusion, Heptacosane,13-methylene- (CAS: 194243-01-1) represents a compelling area of research in chemical biomedicine. Its dual antimicrobial and anticancer properties, coupled with its unique mechanism of action, position it as a versatile therapeutic agent. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications, potentially paving the way for new treatments in infectious diseases and oncology.
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